Cas no 2877646-61-0 (4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one)

• Product Name: 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one
• CAS No: 2877646-61-0
• MF: C₁₆H₁₈FN₅O₃
• MW: 347.344226360321
• CID: 5330360
• PubChem ID: 165435441
• Update Time: 2025-06-10

4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040863265
• 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one
• 2877646-61-0
• F6751-4590
• 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]-2-piperazinone

• Inchi： 1S/C16H18FN5O3/c1-24-15-18-14(19-16(20-15)25-2)22-8-7-21(13(23)10-22)9-11-3-5-12(17)6-4-11/h3-6H,7-10H2,1-2H3
• InChI Key： XMVPZTHWFKLGGP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2=NC(OC)=NC(OC)=N2)CC1=O

Computed Properties

• Exact Mass: 347.13936762g/mol
• Monoisotopic Mass: 347.13936762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.8±60.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one

Introduction to 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one (CAS No. 2877646-61-0)

The compound 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one, identified by its CAS number 2877646-61-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a triazine core substituted with dimethoxy groups at the 4 and 6 positions, coupled with a piperazine moiety linked to a fluorophenylmethyl group, endows the compound with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of triazine derivatives in medicinal chemistry, particularly for their ability to interact with biological targets in a highly specific manner. The dimethoxy substitution on the triazine ring not only influences the electronic properties of the molecule but also enhances its solubility and bioavailability, critical factors for drug development. Additionally, the fluorophenylmethyl group appended to the piperazine ring introduces a hydrophobic region that can improve binding affinity to biological receptors. This structural configuration has been observed to contribute to enhanced metabolic stability and reduced toxicity, making it an attractive scaffold for drug design.

The piperazine moiety is well-known for its role in pharmaceuticals due to its ability to modulate neurotransmitter systems. Specifically, piperazine derivatives have been extensively studied for their potential as antipsychotics, antidepressants, and antihistamines. In the case of 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one, the combination of these pharmacophores suggests a dual-action mechanism that could be exploited for treating multifaceted disorders. For instance, the interaction between the fluorophenylmethyl group and central nervous system receptors may contribute to cognitive enhancement or mood regulation.

Current research in medicinal chemistry emphasizes the development of molecules that can modulate inflammation and immune responses. The structural features of this compound suggest that it may possess anti-inflammatory properties by interacting with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The triazine core, in particular, has been shown to exhibit inhibitory activity against various inflammatory pathways. Moreover, the presence of fluoro substituents is known to enhance metabolic stability and binding affinity, which are crucial for prolonged therapeutic effects.

Another area of interest is the application of this compound in oncology research. The unique structural motif of 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one has been hypothesized to interfere with key signaling pathways involved in cancer cell proliferation and survival. Preclinical studies have indicated that triazine derivatives can inhibit tyrosine kinases and other enzymes critical for tumor growth. The combination of a triazine ring with a fluorinated aromatic group may enhance selectivity towards cancer cells while minimizing off-target effects.

In conclusion, the compound CAS No. 2877646-61-0, specifically named as 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-1-[(4-fluorophenyl)methyl]piperazin-2-one, represents a promising lead in medicinal chemistry with diverse therapeutic applications. Its unique structural features—comprising a substituted triazine core linked to a piperazine moiety—position it as a valuable candidate for further pharmacological exploration. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacokinetic profile for clinical translation.